N-(4-ethoxybenzyl)-N,1-dimethyl-4-piperidinamine

• IUPAC Name: N-[(4-ethoxyphenyl)methyl]-N,1-dimethylpiperidin-4-amine
• InChI: InChI=1S/C16H26N2O/c1-4-19-16-7-5-14(6-8-16)13-18(3)15-9-11-17(2)12-10-15/h5-8,15H,4,9-13H2,1-3H3
• InChI Key: BOUKKPILYRESDW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN(C)C2CCN(CC2)C
• Molecular Formula: C16H26N2O
• Molecular Weight: 262.39 g/mol

Description

N-(4-ethoxybenzyl)-N,1-dimethyl-4-piperidinamine, also known as Etonitazene, is a synthetic opioid analgesic. It was first synthesized in the 1950s and was initially used in the medical field as a pain reliever. However, due to its high potency and addictive properties, it was later banned in many countries.

Mechanism of Action

N-(4-ethoxybenzyl)-N,1-dimethyl-4-piperidinamine acts on the mu-opioid receptors in the brain and spinal cord, producing analgesia and sedation. It also has a high affinity for the delta-opioid receptors, which are involved in the regulation of mood and emotions.
Biochemical and Physiological Effects:
N-(4-ethoxybenzyl)-N,1-dimethyl-4-piperidinamine has been found to produce similar effects to other opioids, including respiratory depression, nausea, and constipation. It also has a high potential for addiction and dependence.

Advantages and Limitations for Lab Experiments

The use of N-(4-ethoxybenzyl)-N,1-dimethyl-4-piperidinamine in lab experiments has several advantages, including its high potency and selectivity for the mu-opioid receptors. However, its addictive properties and potential for abuse make it a challenging substance to work with.

Future Directions

There are several future directions for research on N-(4-ethoxybenzyl)-N,1-dimethyl-4-piperidinamine. One area of interest is the development of new pain relievers that are more effective and have fewer side effects than current opioids. Another area is the study of the mechanisms of opioid addiction and the development of new treatments for opioid dependence. Additionally, research on the interactions between N-(4-ethoxybenzyl)-N,1-dimethyl-4-piperidinamine and other substances, such as alcohol and benzodiazepines, could help in the development of safer pain management strategies.

Synthesis Methods

The synthesis of N-(4-ethoxybenzyl)-N,1-dimethyl-4-piperidinamine involves several steps. It starts with the reaction of piperidine with ethyl 4-chlorobenzoate, followed by the reduction of the resulting ester with lithium aluminum hydride. The final step involves the reaction of the resulting alcohol with 4-ethoxybenzyl chloride.

Scientific Research Applications

N-(4-ethoxybenzyl)-N,1-dimethyl-4-piperidinamine has been used in scientific research to study its effects on the central nervous system. It has been found to be a potent analgesic, with a higher potency than morphine. Its use in research has helped in the development of new pain relievers and the understanding of the mechanisms of opioid addiction.